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Compound of Interest

Compound Name: 5-Bromo-2-fluorocinnamic acid

Cat. No.: B3034660 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-fluorocinnamic Acid

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 5-Bromo-2-fluorocinnamic acid (CAS No. 202865-71-2). Designed for

researchers, chemists, and professionals in drug development, this document synthesizes

critical safety data with field-proven insights to ensure safe and effective laboratory operations.

The focus is on understanding the causality behind safety measures, fostering a self-validating

system of protocols, and grounding all recommendations in authoritative data.

Compound Profile and Physicochemical Properties
5-Bromo-2-fluorocinnamic acid is a halogenated aromatic compound utilized as a research

chemical, particularly in the synthesis of more complex molecules in medicinal chemistry and

materials science.[1][2] Understanding its fundamental properties is the first step in a thorough

risk assessment.
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Property Value Source

Chemical Formula C₉H₆BrFO₂ [1][2]

Molecular Weight 245.05 g/mol [2][3]

CAS Number 202865-71-2 [1][4]

Appearance
White to off-white or light

yellow solid/crystal powder
[2][3][4][5]

Melting Point 192-199 °C [2][4]

Boiling Point 336.0±32.0 °C (Predicted) [2][4]

Solubility Insoluble in water [3]

Stability
Stable under normal storage

conditions
[3][6]

Hazard Identification and Toxicological Profile
According to the Globally Harmonized System (GHS), 5-Bromo-2-fluorocinnamic acid is

classified as a hazardous substance. The primary risks are associated with irritation to the skin,

eyes, and respiratory system.[1][3][7] It is crucial to note that the toxicological properties have

not been fully investigated, which necessitates handling it with a high degree of caution,

assuming a higher level of risk until more data is available.[6][7]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

H335: May cause respiratory

irritation

Source: Synthesized from multiple Safety Data Sheets.[1][3][4][7]
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The "Warning" signal word is associated with this compound.[1][3][7] There is currently no data

available to classify it for germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3][6]

Risk Mitigation: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to risk mitigation is essential, prioritizing engineering controls to

minimize exposure, supplemented by mandatory personal protective equipment.

Engineering Controls
The primary engineering control for handling 5-Bromo-2-fluorocinnamic acid, especially in its

powdered form, is to work within a properly functioning chemical fume hood. This contains

airborne particles and prevents inhalation. Additionally, laboratory spaces must be equipped

with easily accessible emergency eyewash stations and safety showers.[6][8] Ventilation

systems should be adequate to control airborne concentrations to the lowest possible levels.[6]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical.[9] The selection of

appropriate PPE is not merely a checklist item but a critical component of a comprehensive

safety strategy.

Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or

OSHA 29 CFR 1910.133 (US) standards.[7][8] A face shield should be used in situations with

a higher risk of splashing or dust generation.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for

tears or punctures before use and remove them with care to avoid skin contamination.[3]

[10]

Protective Clothing: A laboratory coat is required. For larger quantities or tasks with a

higher risk of contamination, wear additional protective clothing to prevent skin exposure.

[6][8]
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Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate particulate filter (e.g., N95) is necessary.[8][11]
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Risk Assessment & Control Hierarchy

Task: Handling 5-Bromo-2-fluorocinnamic Acid

Hazard Identification
(Irritant: Skin, Eyes, Respiratory)

Engineering Controls
(Primary Barrier)

Work in Chemical Fume Hood Ensure Access to Eyewash/Shower
Personal Protective Equipment (PPE)

(Secondary Barrier)

Eye/Face Protection
(Goggles, Face Shield)

Skin Protection
(Gloves, Lab Coat)

Respiratory Protection
(If dust cannot be controlled)
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Skin Contact Eye Contact Inhalation

Exposure Event

Remove contaminated clothing.

Skin

Remove contact lenses,
if present and easy to do.

Eye

Move person to fresh air.

Inhalation

Wash with plenty of soap
and water for at least 15 min.

Seek medical attention
if irritation persists.

Rinse cautiously with water
for at least 15 minutes.

Seek immediate
medical attention.

Keep comfortable for breathing.

Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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